Cas no 344-96-7 (Methyl 2-(trifluoromethyl)benzoate)
Methyl 2-(trifluoromethyl)benzoate is a fluorinated aromatic ester with the molecular formula C₉H₇F₃O₂. This compound is characterized by the presence of a trifluoromethyl group at the ortho position of the benzoate ring, enhancing its electron-withdrawing properties and stability. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group imparts unique reactivity, making it valuable for introducing fluorinated motifs into target molecules. Its ester functionality allows for further derivatization under mild conditions. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Storage under inert conditions is recommended to maintain stability.
344-96-7 structure
Product Name:Methyl 2-(trifluoromethyl)benzoate
CAS No:344-96-7
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD00236050
CID:36948
PubChem ID:253660242
Update Time:2025-10-13
Methyl 2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(trifluoromethyl)benzoate
- 2-(Trifluoromethyl)benzoic acid methyl ester
- Benzoic acid, 2-(trifluoromethyl)-, methyl ester
- Methylo-trifluoromethylbenzoate
- 2-Methyl-3-trifluoromethylbenzenethiol
- 2-Trifluormethyl-benzoesaeure-methylester
- 2-trifluoromethyl-benzoic acid methyl ester
- Methyl α,α,α-Trifluoro-o-toluate
- RARECHEM AL BF 0046
- Methyl 2-trifluoromethylbenzoate
- Benzoic acid, (trifluoromethyl)-, methyl ester
- methyl o-trifluoromethylbenzoate
- JLCAMDSWNZBTEE-UHFFFAOYSA-
- JLCAMDSWNZBTEE-UHFFFAOYSA-N
- SBB063346
- LS11182
- VZ36292
- 2-trifluoromethylbenzoic acid methyl ester
- 2-trifluoromethyl-benzoic acid methyl es
- 2-(Trifluoromethyl)benzoic acid-methyl ester
- D91603
- DTXSID20955947
- 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, ?,?,?-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
- AMY801
- FT-0608959
- 344-96-7
- AKOS008908779
- MFCD00236050
- Methyl alpha,alpha,alpha-Trifluoro-o-toluate
- PS-8145
- InChI=1/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
- SCHEMBL45490
- SY030128
- CS-0128404
- M2475
- FXUASDWKUJBTGK-UHFFFAOYSA-N
- Methyl2-(trifluoromethyl)benzoate
- 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, a,a,a-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
- DTXCID201383926
- 671-208-2
-
- MDL： MFCD00236050
- Inchi： 1S/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
- InChI Key： JLCAMDSWNZBTEE-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(=O)OC)(F)F
- BRN： 2580873
Computed Properties
- Exact Mass: 204.04000
- Monoisotopic Mass: 204.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not available
- Density: 1,306 g/cm3
- Boiling Point: 105°C/25mmHg(lit.)
- Flash Point: 104-105°C/25mm
- Refractive Index: 1.455
- PSA: 26.30000
- LogP: 2.49200
- Solubility: Not available
Methyl 2-(trifluoromethyl)benzoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
Methyl 2-(trifluoromethyl)benzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160576-500g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 95+% | 500g |
$506 | 2021-06-16 | |
| Fluorochem | 006840-1g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 006840-5g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 5g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 006840-10g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 10g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 006840-25g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 25g |
￡49.00 | 2022-03-01 | |
| Alichem | A015008320-250mg |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A015008320-500mg |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A015008320-1g |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | M332113-100mg |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M332113-250mg |
Methyl 2-(trifluoromethyl)benzoate |
344-96-7 | 250mg |
$75.00 | 2023-05-17 |
Methyl 2-(trifluoromethyl)benzoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:344-96-7)Methyl 2-(trifluoromethyl)benzoate
Order Number:sfd16095
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:344-96-7)Methyl 2-trifluoromethylbenzoate
Order Number:LE7924
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
Methyl 2-(trifluoromethyl)benzoate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
- Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:344-96-7)Methyl 2-(trifluoromethyl)benzoate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:344-96-7)Methyl 2-trifluoromethylbenzoate
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry